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Abstract

Disperse Yellow 39 (C.I. 480095) is a methine-class synthetic dye primarily utilized in the
textile industry for coloring hydrophobic fibers. Its molecular structure, 2-[[4-
(dimethylamino)phenyllmethylidene]-1H-indol-3-one, imparts a vibrant yellow to reddish-yellow
hue. The dye's principal application lies in the dyeing of polyester, acetate, and polyamide
fibers, where it demonstrates good leveling properties and fastness to various conditions.
Beyond its role as a textile colorant, the inherent fluorescent properties of its chemical structure
suggest potential applications in the realm of analytical chemistry and material science as a
fluorescent probe. This technical guide provides a comprehensive review of the known
applications of Disperse Yellow 39, detailing its chemical and physical properties, established
industrial processes, and an overview of its toxicological profile based on available data.
Standardized experimental protocols for textile dyeing and color fastness evaluation are
presented, alongside a discussion of its potential as a fluorescent sensor.

Chemical and Physical Properties
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Disperse Yellow 39 is a yellow powder with low solubility in water, a characteristic feature of
disperse dyes. It is soluble in some organic solvents. A summary of its key physical and
chemical properties is presented in Table 1.

Property Value Reference(s)
C.l. Name Disperse Yellow 39, 480095 [1]
CAS Number 12236-29-2 [1]
Molecular Formula C17H16N20 [1]
Molecular Weight 264.32 g/mol [2]
Appearance Yellow powder [3]
Melting Point 232-234 °C [4]

- Insoluble in water; Soluble in
Solubility _ [3]
organic solvents.

o Acute toxicity, oral (Category
GHS Classification i [5]
4) - Harmful if swallowed.

Synthesis of Disperse Yellow 39

While a specific, detailed synthesis protocol for Disperse Yellow 39 is not readily available in
peer-reviewed literature, its structure as 2-[[4-(dimethylamino)phenyllmethylidene]-1H-indol-3-
one suggests a probable synthetic route involving a condensation reaction. A plausible general
synthesis is outlined below, based on established organic chemistry principles for similar
compounds.

Proposed Synthesis Pathway

The synthesis would likely involve the condensation of 1,2-dihydro-3H-indol-3-one (oxindole)
with 4-(dimethylamino)benzaldehyde. This reaction is a classic example of a Knoevenagel-type
condensation.

Reaction Scheme:
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Figure 1: Proposed synthesis of Disperse Yellow 39.

General Experimental Protocol (Hypothetical)

e Reactant Mixture: In a round-bottom flask equipped with a reflux condenser and a Dean-
Stark apparatus, combine equimolar amounts of 1,2-dihydro-3H-indol-3-one and 4-
(dimethylamino)benzaldehyde in a suitable solvent such as toluene or ethanol.

o Catalyst Addition: Add a catalytic amount of a base, such as piperidine or pyrrolidine, to the
mixture.

o Reaction: Heat the mixture to reflux. The progress of the reaction can be monitored by
observing the collection of water in the Dean-Stark trap.

« |solation and Purification: After the reaction is complete (as indicated by the cessation of
water formation or by thin-layer chromatography), cool the reaction mixture. The product may
precipitate upon cooling and can be collected by filtration. Further purification can be
achieved by recrystallization from an appropriate solvent (e.g., ethanol or acetic acid).

Applications in Textile Dyeing

The primary application of Disperse Yellow 39 is in the dyeing of synthetic fibers, particularly
polyester.[1] Its non-ionic nature and low water solubility make it suitable for penetrating the
hydrophobic, crystalline structure of these fibers at high temperatures.
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Dyeing of Polyester Fibers

Two main industrial methods are employed for dyeing polyester with disperse dyes: the high-
temperature exhaust method and the Thermosol process.

This batch-wise process is conducted in pressurized dyeing machines.
Typical Experimental Protocol:

» Fabric Preparation: Scour the polyester fabric with a solution of a non-ionic detergent (e.qg.,
1-2 g/L) and soda ash (e.g., 1 g/L) at 60-70°C for 20-30 minutes to remove any impurities.
Rinse thoroughly.

» Dye Bath Preparation: Prepare the dyebath with a liquor-to-goods ratio of 10:1 to 20:1. Add a
dispersing agent (e.g., 1 g/L), a leveling agent (e.g., 0.5 g/L), and acetic acid to adjust the pH
to 4.5-5.5.

o Dye Dispersion: Separately, paste the required amount of Disperse Yellow 39 (e.g., 1-3%
on weight of fabric) with a small amount of dispersing agent and cold water, then add hot
water to create a fine dispersion. Add this to the dyebath.

e Dyeing Cycle:

[¢]

Introduce the scoured fabric into the dyebath at 50-60°C.

[e]

Raise the temperature to 130-135°C at a rate of 1-2°C/minute.

o

Hold the temperature at 130-135°C for 30-60 minutes, depending on the desired shade
depth.

o

Cool the dyebath to 70-80°C at a rate of 2-3°C/minute.

o After-treatment (Reduction Clearing): Drain the dyebath and rinse the fabric. Perform a
reduction clearing treatment with a solution of caustic soda (2 g/L) and sodium hydrosulfite
(2 g/L) at 70-80°C for 15-20 minutes to remove unfixed dye from the fiber surface.

e Final Steps: Rinse the fabric thoroughly with hot and then cold water, neutralize with acetic
acid if necessary, and dry.
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Figure 2: High-Temperature Exhaust Dyeing Workflow.
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This is a continuous process suitable for large-scale production.

Typical Experimental Protocol:

Padding: Pad the fabric through a dispersion of Disperse Yellow 39 containing a migration
inhibitor and a thickening agent. The wet pick-up is typically controlled to 60-70%.

Drying: Dry the padded fabric in a hot flue or with infrared heaters at 100-120°C.

Thermofixation: Pass the dried fabric through a thermofixation unit at a high temperature,
typically 190-210°C, for 60-90 seconds. During this step, the dye sublimes and diffuses into
the polyester fibers.

After-treatment: The dyed fabric undergoes a washing process to remove unfixed dye and
auxiliary chemicals, which may include a reduction clearing step as described for the

[Padding with Dye Dispersion]

Drying
(100-120°C)

exhaust method.

Thermofixation
(190-210°C, 60-90s)
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Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b16378903/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-applications-of-disperse-yellow-39
https://www.benchchem.com/product/b16378903/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-applications-of-disperse-yellow-39
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16378903?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Figure 3: Thermosol Dyeing Workflow.

Color Fastness Properties

The performance of a dyed textile is evaluated by its resistance to various environmental
factors. Standardized tests are used to assign numerical ratings. A summary of reported
fastness properties for Disperse Yellow 39 is provided in Table 2.

Fastness Test ISO Standard Rating (1-5, 5 is best)
Washing ISO 105-C06 5

Perspiration ISO 105-E04 5

Ironing ISO 105-X11 4-5 (Fading), 3-4 (Staining)
Light (Xenon Arc) ISO 105-B02 7

Data from World Dye Variety[1]

Experimental Protocols for Color Fastness Testing

e Specimen Preparation: A 10 cm x 4 cm specimen of the dyed fabric is sewn together with a
multi-fiber adjacent fabric of the same size.

o Washing Procedure: The composite specimen is placed in a stainless-steel container with a
specified number of steel balls (to provide mechanical action) and a solution of a standard
detergent (e.g., ECE phosphate reference detergent) at a specified temperature (e.g., 60°C
for polyester) for a defined time (e.g., 30 minutes).

» Rinsing and Drying: The specimen is rinsed thoroughly and dried in air at a temperature not
exceeding 60°C.

e Assessment: The change in color of the dyed specimen and the degree of staining on the
multi-fiber fabric are assessed using the grey scales under standardized lighting.[6][7]

e Specimen Preparation: A specimen of the dyed fabric is mounted on a card.
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o Exposure: The specimen is exposed to a xenon arc lamp, which simulates natural daylight,
under controlled conditions of temperature and humidity. A set of blue wool standards with
known light fastness (rated 1 to 8) are exposed simultaneously.[8][9]

o Assessment: The fading of the specimen is compared to the fading of the blue wool
standards. The light fastness rating corresponds to the blue wool standard that shows a
similar degree of fading.[10][11]

e Specimen Preparation: A specimen of the dyed fabric is mounted on the base of a
crockmeter.

e Rubbing Procedure: A standard white cotton cloth is rubbed against the specimen for a
specified number of cycles (usually 10) under a defined pressure (9 N). This is performed
under both dry and wet conditions.[12][13][14]

o Assessment: The degree of color transferred to the white cotton cloth is assessed using the
grey scale for staining.[15][16]

Potential Application as a Fluorescent Probe

Disperse Yellow 39 belongs to the methine class of dyes, which are known for their
fluorescent properties.[17] Its structure, featuring an electron-donating dimethylamino group
and an electron-accepting carbonyl group connected by a conjugated system, is characteristic
of a donor-tt-acceptor (D-11-A) fluorophore. Such molecules often exhibit solvatochromism,
where their absorption and emission spectra are sensitive to the polarity of the solvent.[18][19]
This property makes them potential candidates for fluorescent probes to study local
environments in chemical and biological systems.

While specific studies on the photophysical properties of Disperse Yellow 39 are limited in the
available literature, its structural analogues suggest it would likely exhibit a significant Stokes
shift and sensitivity to solvent polarity. Further research is required to quantify its fluorescence
quantum yield and lifetime in various solvents to fully assess its potential as a fluorescent
sensor.[20][21][22][23]

Toxicological Profile
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The toxicological data for Disperse Yellow 39 is limited and should be handled with care. The
European Chemicals Agency (ECHA) has a GHS classification of "Acute toxicity, oral (Category
4)," with the hazard statement H302: "Harmful if swallowed."[5]

It is important to distinguish Disperse Yellow 39 from the similarly named Disperse Yellow 3,
which is a different chemical compound (a monoazo dye) and has been more extensively
studied for its carcinogenic and allergenic properties.[12]

Some sources list Disperse Yellow 39 as a potential skin sensitizer.[24] As with many
industrial dyes, appropriate personal protective equipment, including gloves, safety glasses,
and respiratory protection to avoid dust inhalation, should be used when handling the pure
substance.

Conclusion

Disperse Yellow 39 is a commercially significant dye in the textile industry, valued for its ability
to produce bright yellow shades on synthetic fibers with good fastness properties. The
established protocols for its application in high-temperature exhaust and thermosol dyeing of
polyester are well-understood and widely implemented. While its primary role is as a colorant,
its chemical structure suggests a promising potential for development as a fluorescent probe,
although a detailed characterization of its photophysical properties is still required. The
available toxicological data indicates a moderate acute oral toxicity and potential for skin
sensitization, necessitating careful handling in industrial and laboratory settings. Further
research into its fluorescent properties and a more comprehensive toxicological evaluation
would be beneficial for expanding its applications beyond the textile industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b16378903/docs#an-in-depth-technical-guide-to-the-
applications-of-disperse-yellow-39]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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